Dendron-mediated self-assembly of highly PEGylated block copolymers: a modular nanocarrier platform†

Chemical Communications Pub Date: 2011-08-22 DOI: 10.1039/C1CC14331J

Abstract

PEGylated dendron coils (PDCs) were investigated as a novel potential nanocarrier platform. PDCs self-assembled into micelles at lower CMCs than linear copolymer counterparts by 1–2 orders of magnitude, due to the unique architecture of dendrons. MD simulations also supported thermodynamically favourable self-assembly mediated by dendrons.

Graphical abstract: Dendron-mediated self-assembly of highly PEGylated block copolymers: a modular nanocarrier platform
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